Cas no 127708-42-3 (5(s)-hete lactone)

• Product Name: 5(s)-hete lactone
• CAS No: 127708-42-3
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 897582
• Update Time: 2025-08-05

5(s)-hete lactone Chemical and Physical Properties

Names and Identifiers

• 5(s)-hete lactone
• 5S-HYDROXY-6E,8Z,11Z,14Z-EICOSATETRAENOIC ACID, 1,5-LACTONE
• (6S)-6-[(1E,3Z,6Z,9Z)-pentadeca-1,3,6,9-tetraenyl]oxan-2-one

• Inchi： 1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
• InChI Key： QZMAEYDIHWEEAF-JGKLHWIESA-N
• SMILES： O1C(CCC[C@H]1/C=C/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10

Additional information on 5(s)-hete lactone

Introduction to 5(S)-HETE Lactone (CAS No. 127708-42-3)

5(S)-HETE Lactone, also known as 5-hydroxy-6,8,11,14-eicosatetraenoic acid lactone, is a bioactive lipid mediator derived from the oxidation of arachidonic acid. This compound has gained significant attention in recent years due to its potential roles in various physiological and pathological processes. With the chemical abstracts service (CAS) number 127708-42-3, 5(S)-HETE Lactone is a key player in the field of lipid signaling and inflammation research.

The biosynthesis of 5(S)-HETE Lactone involves the enzymatic conversion of arachidonic acid by 5-lipoxygenase (5-LOX), an enzyme that catalyzes the formation of 5-hydroperoxyeicosatetraenoic acid (5-HPETE). Subsequently, 5-HPETE is reduced to 5-hydroxyeicosatetraenoic acid (5-HETE), which can then undergo cyclization to form the lactone structure. This process is tightly regulated and plays a crucial role in the modulation of inflammatory responses and immune cell function.

Recent studies have highlighted the importance of 5(S)-HETE Lactone in various diseases. For instance, research published in the Journal of Immunology has shown that 5(S)-HETE Lactone can modulate the activity of neutrophils and macrophages, key cells involved in innate immunity. By binding to specific receptors on these cells, 5(S)-HETE Lactone can influence their migration, phagocytic activity, and cytokine production. This makes it a potential therapeutic target for inflammatory disorders such as asthma, arthritis, and atherosclerosis.

In addition to its role in inflammation, 5(S)-HETE Lactone has been implicated in cancer biology. Studies have demonstrated that this compound can affect the proliferation and survival of cancer cells. For example, research published in the Cancer Research journal has shown that 5(S)-HETE Lactone can inhibit the growth of breast cancer cells by inducing apoptosis and reducing angiogenesis. These findings suggest that targeting the biosynthesis or signaling pathways of 5(S)-HETE Lactone could be a promising strategy for cancer therapy.

The therapeutic potential of 5(S)-HETE Lactone is further supported by its ability to modulate oxidative stress and cellular redox balance. Oxidative stress is a common feature of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has shown that 5(S)-HETE Lactone can reduce oxidative stress by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). This property makes it a valuable candidate for developing novel treatments for oxidative stress-related conditions.

Beyond its direct biological effects, 5(S)-HETE Lactone also interacts with other bioactive lipids and signaling molecules to form complex regulatory networks. For instance, it can interact with prostaglandins and leukotrienes, which are also derived from arachidonic acid but through different enzymatic pathways. These interactions can amplify or modulate the effects of each individual mediator, leading to a more nuanced regulation of cellular responses.

The study of 5(S)-HETE Lactone has also benefited from advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques allow for precise quantification and structural characterization of this compound in biological samples, facilitating its use as a biomarker for disease diagnosis and monitoring. For example, elevated levels of 5(S)-HETE Lactone have been observed in patients with chronic obstructive pulmonary disease (COPD) and may serve as a biomarker for disease severity and progression.

In conclusion, CAS No. 127708-42-3 5(S)-HETE Lactone is a multifaceted bioactive lipid with significant implications for health and disease. Its roles in inflammation, cancer, oxidative stress, and cellular signaling make it an important target for both basic research and translational medicine. As our understanding of this compound continues to evolve, it holds promise for the development of new therapeutic strategies to address a wide range of medical conditions.